Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate

• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol
• IUPAC Name: ethyl 4-(pyridine-3-carbonylamino)pyridine-2-carboxylate
• InChI: InChI=1S/C14H13N3O3/c1-2-20-14(19)12-8-11(5-7-16-12)17-13(18)10-4-3-6-15-9-10/h3-9H,2H2,1H3,(H,16,17,18)
• InChI Key: HQWKFMCTMKMACO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NC=CC(=C1)NC(=O)C2=CN=CC=C2
• solubility: 37.1 [ug/mL]

Description

Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate is a chemical compound that belongs to the class of pyridinecarboxamides. It is a synthetic compound that has been extensively studied for its potential applications in scientific research. Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate is a versatile compound that has been used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate has been shown to have a variety of mechanisms of action depending on the system being studied. In general, it has been shown to inhibit the activity of enzymes such as proteases, kinases, and phosphatases. It has also been shown to bind to various receptors such as G protein-coupled receptors and ion channels.
Biochemical and physiological effects:
Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate has been shown to have a variety of biochemical and physiological effects depending on the system being studied. In general, it has been shown to inhibit cell proliferation, induce apoptosis, and modulate various signaling pathways. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate has several advantages for lab experiments. It is a stable and readily available compound that can be easily synthesized. It has also been extensively studied, and its mechanisms of action are well understood. However, its limitations include its potential toxicity and the need for careful handling.

Future Directions

Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate has several potential future directions for scientific research. One potential direction is the development of novel therapeutic agents based on its structure. Another potential direction is the investigation of its role in various diseases such as cancer and inflammation. Additionally, further research is needed to fully understand its mechanisms of action and potential applications in various fields of research.
Conclusion:
In conclusion, Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate is a versatile compound that has potential applications in various fields of scientific research. Its synthesis method is well established, and its mechanisms of action are well understood. Further research is needed to fully explore its potential applications in various fields of research.

Synthesis Methods

Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate can be synthesized using various methods. One of the most common methods is the reaction between ethyl 2-pyridinecarboxylate and 3-pyridinecarboxylic acid chloride in the presence of a base such as triethylamine. The reaction produces Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate as a white solid.

Scientific Research Applications

Ethyl 4-[(3-pyridinylcarbonyl)amino]-2-pyridinecarboxylate has been extensively studied for its potential applications in scientific research. It has been used as a building block for the synthesis of various compounds that have potential therapeutic applications. It has also been used as a tool in biochemical and pharmacological studies to investigate the mechanism of action of various drugs.